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Compound of Interest

Compound Name: EG1

Cat. No.: B1671134 Get Quote

Disclaimer: For the purposes of this document, "EG1" is assumed to be Ethylene Glycol (CAS

Number: 107-21-1), a common laboratory chemical.[1][2][3] It is imperative to confirm the

identity of any unknown chemical before handling and disposal. This guide is intended for

researchers, scientists, and drug development professionals and provides essential safety and

logistical information for the proper disposal of Ethylene Glycol.

Ethylene glycol is a colorless, odorless, viscous liquid with a sweet taste.[1] While it is

biodegradable, it is harmful if swallowed and can cause damage to organs, particularly the

kidneys, through prolonged or repeated exposure.[1][4][5][6] Proper disposal is crucial to

protect human health and the environment.

Immediate Safety and Handling
Before handling EG1, it is essential to be familiar with its hazards. Ingestion is the primary route

of acute toxicity and can lead to central nervous system depression, cardiopulmonary effects,

and severe kidney damage.[7] Skin and eye contact can cause irritation.[8][9]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Safety glasses or goggles are required.

Lab Coat: A standard lab coat should be worn.
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Quantitative Data Summary
Property Value Reference

CAS Number 107-21-1 [1][2][3]

Molecular Formula C2H6O2 [1]

Boiling Point 197.3 °C (387.1 °F) [1]

Flash Point 111 °C (231.8 °F) [3]

Oral LD50 (Human) 1,600 mg/kg [1]

NFPA 704 Ratings
Health: 2, Flammability: 1,

Reactivity: 0

Experimental Protocols
Waste Characterization Protocol:

Identification: Confirm the waste material is EG1 (Ethylene Glycol). If the identity is

uncertain, it must be treated as an unknown hazardous waste.

Contamination Assessment: Determine if the EG1 waste is mixed with other chemicals.

Mixed waste must be treated according to the hazards of all components.

Hazard Classification: Based on regulations, pure EG1 waste is typically classified as a non-

hazardous waste for disposal purposes in some jurisdictions, but it is the generator's

responsibility to make the final determination. However, due to its toxicity, it should not be

disposed of down the drain.[10] Used antifreeze containing ethylene glycol may be

considered hazardous waste due to the presence of heavy metals.[11][12]

Step-by-Step Disposal Plan
Waste Collection:

Collect waste EG1 in a dedicated, properly labeled container. The container must be made

of a compatible material (e.g., high-density polyethylene) and have a secure, leak-proof

lid.
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The label should clearly state "Waste Ethylene Glycol" and include the hazard

communication pictogram for "Health Hazard".[1]

Waste Storage:

Store the waste container in a designated satellite accumulation area (SAA) or a central

hazardous waste storage area.

The storage area should be cool, dry, and well-ventilated.

Keep the container tightly closed when not in use.[2]

Waste Disposal Request:

Once the container is full, or if it has been in storage for a predetermined amount of time,

arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

Do not pour EG1 down the drain.[11] While biodegradable, it can disrupt wastewater

treatment processes.[13]

Record Keeping:

Maintain a log of the amount of waste EG1 generated and the date of disposal.

Spill and Emergency Procedures
Small Spills:

Alert personnel in the immediate area.

Wear appropriate PPE.

Contain the spill with an absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled container for hazardous waste disposal.

Clean the spill area with soap and water.
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Large Spills:

Evacuate the area.

Contact your institution's EHS or emergency response team immediately.

EG1 Disposal Workflow
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EG1 Disposal Workflow
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Caption: Workflow for the proper disposal of EG1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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